![molecular formula C15H23N3O2 B5264626 N-(4-ethoxyphenyl)-N'-(1-methyl-4-piperidinyl)urea](/img/structure/B5264626.png)
N-(4-ethoxyphenyl)-N'-(1-methyl-4-piperidinyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethoxyphenyl)-N'-(1-methyl-4-piperidinyl)urea, also known as E-58425, is a synthetic compound that has been widely studied for its potential use in the field of medicine. This compound belongs to the class of opioid receptor antagonists and has been shown to have a unique mechanism of action that makes it an attractive candidate for further research.
Mechanism of Action
N-(4-ethoxyphenyl)-N'-(1-methyl-4-piperidinyl)urea works by binding to the mu-opioid receptor in the brain, which is responsible for mediating the effects of opioids. By blocking this receptor, this compound prevents the activation of the reward pathway in the brain, which can help reduce the reinforcing effects of opioids. This mechanism of action is unique compared to other opioid receptor antagonists, which primarily work by blocking the delta-opioid receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to reduce opioid self-administration and prevent the development of tolerance and dependence. In addition, this compound has been shown to have antidepressant and anxiolytic effects, which may be related to its ability to modulate the reward pathway in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-ethoxyphenyl)-N'-(1-methyl-4-piperidinyl)urea is its unique mechanism of action, which makes it an attractive candidate for further research. In addition, the synthesis of this compound has been optimized to produce high yields and purity, which makes it easier to work with in the lab. However, one limitation of this compound is that it has not yet been tested in humans, which makes it difficult to determine its potential therapeutic benefits and side effects.
Future Directions
There are several future directions for research on N-(4-ethoxyphenyl)-N'-(1-methyl-4-piperidinyl)urea. One area of focus is the development of analogues that have improved pharmacological properties, such as increased potency and selectivity. Another area of focus is the testing of this compound in clinical trials to determine its safety and efficacy as a treatment for opioid addiction and other conditions. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential therapeutic benefits.
Synthesis Methods
The synthesis of N-(4-ethoxyphenyl)-N'-(1-methyl-4-piperidinyl)urea involves the reaction of 4-ethoxyaniline with 1-methyl-4-piperidinylisocyanate in the presence of a base. The resulting compound is then treated with hydrochloric acid to obtain the final product. The synthesis of this compound has been optimized to produce high yields and purity.
Scientific Research Applications
N-(4-ethoxyphenyl)-N'-(1-methyl-4-piperidinyl)urea has been extensively studied for its potential use as a treatment for opioid addiction. It works by blocking the effects of opioids on the brain, which can help reduce cravings and prevent relapse. In addition, this compound has been shown to have potential therapeutic benefits for other conditions, such as depression and anxiety.
Properties
IUPAC Name |
1-(4-ethoxyphenyl)-3-(1-methylpiperidin-4-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O2/c1-3-20-14-6-4-12(5-7-14)16-15(19)17-13-8-10-18(2)11-9-13/h4-7,13H,3,8-11H2,1-2H3,(H2,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYKZZMCCRZTZEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.